Cas no 2171185-66-1 ((2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid
• CAS No: 2171185-66-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6455492
• PubChem ID: 165816707
• Update Time: 2025-06-08

(2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid
• EN300-1479560
• 2171185-66-1
• (2S,3S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-6-15-23(25(30)29-24(26(31)32)17(3)5-2)28-27(33)34-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22-24H,4-6,15-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t17-,23-,24-/m0/s1
• InChI Key： HMVVXEIQAPSLHM-DPSWKAHMSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid

Comprehensive Overview of (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS No. 2171185-66-1)

(2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS No. 2171185-66-1) is a sophisticated chiral compound widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure, featuring Fmoc-protected amino acids and stereospecific configurations, makes it a valuable building block for drug discovery and biomolecular engineering. This article delves into its properties, applications, and relevance in cutting-edge scientific advancements.

The compound’s Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Researchers prioritize CAS 2171185-66-1 for its ability to ensure high purity and yield while minimizing racemization—a critical factor in developing therapeutics like G protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Its chiral centers ((2S,3S) and (2S)) further enhance its utility in asymmetric synthesis, aligning with trends toward precision medicine.

Recent surges in interest around peptide-based drugs and targeted therapies have spotlighted compounds like (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid. Search analytics reveal queries such as “Fmoc-amino acid derivatives in cancer research” and “chiral building blocks for mRNA therapeutics,” underscoring its interdisciplinary appeal. The compound’s role in prodrug design and bioconjugation also resonates with AI-driven drug discovery platforms seeking modular chemical tools.

From a synthetic chemistry perspective, CAS 2171185-66-1 exemplifies innovation in protecting-group strategies. The Fmoc group’s orthogonal deprotection under mild basic conditions (e.g., piperidine) enables sequential peptide chain elongation—a process pivotal for creating multifunctional peptides with applications in neurodegeneration and immunology. Its branched aliphatic side chains (3-methylpentanoic acid moiety) further contribute to lipophilicity tuning, a hot topic in bioavailability optimization studies.

Quality control of (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid demands advanced analytical techniques like HPLC-MS and chiral chromatography, addressing industry concerns about enantiomeric purity in APIs. Regulatory guidelines (e.g., ICH Q6A) emphasize such metrics, linking this compound to broader discussions on GMP-compliant peptide manufacturing—a frequently searched term among pharmaceutical professionals.

Environmental and scalability aspects are equally noteworthy. The compound’s synthesis often employs green solvents (e.g., 2-methyltetrahydrofuran) to align with sustainable chemistry trends. Patent analyses reveal its incorporation in continuous flow peptide synthesis systems, reducing waste and energy use—an answer to queries like “eco-friendly Fmoc-chemistry solutions.”

In conclusion, CAS 2171185-66-1 represents a nexus of organic chemistry, pharmacology, and sustainable technology. Its versatility across peptide therapeutics, material science, and diagnostic probes ensures enduring relevance. As AI-assisted molecular design grows, demand for such high-fidelity chiral synthons will likely accelerate, cementing their status as indispensable tools in 21st-century science.